Cas no 90874-82-1 (1-Naphthalenol,2-amino-1,2,3,4-tetrahydro-)

• Product Name: 1-Naphthalenol,2-amino-1,2,3,4-tetrahydro-
• CAS No: 90874-82-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 798905
• PubChem ID: 13110160
• Update Time: 2025-09-27

1-Naphthalenol,2-amino-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,2-amino-1,2,3,4-tetrahydro-
• 2-amino-1,2,3,4-tetrahydro-1-Naphthalenol
• 2-Amino-1,2,3,4-tetrahydro-naphthalen-1-ol
• PD036045
• SCHEMBL3319050
• 2-amino-8-hydroxy-1,2,3,4-tetrahydronaphthalene hydrobromide
• 2-amino-1,2,3,4-tetrahydronaphth-1-ol
• 2-aminotetralin-1-ol
• 2-amino-1,2,3,4-tetrahydronaphthalen-1-ol
• SB76522
• n-[(1rs,2rs)-1,2,3,4-tetrahydro-1-hydroxy-2-naphthyl]-amine
• IIMSEFZOOYSTDO-UHFFFAOYSA-N
• 2-aminohydroxytetralin
• 90874-82-1

• Inchi： 1S/C10H13NO/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-4,9-10,12H,5-6,11H2
• InChI Key： IIMSEFZOOYSTDO-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2CCC1N

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų